Cas no 872862-62-9 (N'-cyclohexyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide)

• Product Name: N'-cyclohexyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide
• CAS No: 872862-62-9
• MF: C₂₀H₂₉N₃O₅S
• MW: 423.526364088058
• CID: 5508624
• Update Time: 2025-07-16

N'-cyclohexyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-cyclohexyl-N2-[[tetrahydro-3-[(4-methylphenyl)sulfonyl]-2H-1,3-oxazin-2-yl]methyl]-
• N'-cyclohexyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide

• Inchi： 1S/C20H29N3O5S/c1-15-8-10-17(11-9-15)29(26,27)23-12-5-13-28-18(23)14-21-19(24)20(25)22-16-6-3-2-4-7-16/h8-11,16,18H,2-7,12-14H2,1H3,(H,21,24)(H,22,25)
• InChI Key： DSZWBORXEWAMTH-UHFFFAOYSA-N
• SMILES： C(NC1CCCCC1)(=O)C(NCC1N(S(C2=CC=C(C)C=C2)(=O)=O)CCCO1)=O

Additional information on N'-cyclohexyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide

Introduction to N'-cyclohexyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide (CAS No. 872862-62-9)

N'-cyclohexyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide, identified by its CAS number 872862-62-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug development and therapeutic interventions. The presence of multiple functional groups, including an amide linkage and a sulfonyl group, makes it a versatile candidate for further chemical modifications and biological evaluations.

The< strong>N'-cyclohexyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide structure incorporates a cyclohexyl moiety, which is known for its ability to enhance solubility and metabolic stability in biological systems. This feature is particularly advantageous in the design of pharmaceutical agents where bioavailability and pharmacokinetic profiles are critical considerations. Additionally, the< strong>3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl substituent introduces a benzenesulfonyl group, which is frequently employed in medicinal chemistry for its interactions with biological targets such as enzymes and receptors.

Recent advancements in the field of medicinal chemistry have highlighted the importance of oxazoline derivatives in the development of novel therapeutic agents. The< strong>1,3-oxazinan-2-ylmethyl component of this compound is part of a larger class of oxazoline-based molecules that have shown promise in various preclinical studies. These studies have demonstrated that oxazoline derivatives can exhibit inhibitory activity against a range of targets, including proteases and kinases, which are implicated in numerous diseases.

In particular, the< strong>4-methylbenzenesulfonyl group within the molecule has been identified as a key pharmacophore that contributes to the biological activity of several drug candidates. This sulfonyl moiety is known to interact with hydrophobic pockets and charged residues on protein surfaces, thereby modulating enzyme function. The incorporation of this group into< strong>N'-cyclohexyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide suggests that it may possess similar interactions with biological targets.

The synthesis and characterization of< strong>N'-cyclohexyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide have been subjects of extensive research. The multi-step synthesis involves the formation of the oxazoline ring through intramolecular cyclization reactions, followed by functional group transformations to introduce the cyclohexyl and sulfonyl groups. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm the structural integrity of the compound.

The pharmacological properties of< strong>N'-cyclohexyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide have been evaluated through both in vitro and in vivo studies. In vitro assays have revealed that this compound exhibits moderate inhibitory activity against certain proteases and kinases, suggesting potential therapeutic applications in areas such as cancer and inflammation. Additionally, preliminary in vivo studies have demonstrated that it can modulate biological pathways associated with these diseases without significant toxicity.

The< strong>cyclohexyl group in the molecule plays a crucial role in determining its pharmacokinetic profile. This bulky side chain can enhance binding affinity by occupying hydrophobic regions of target proteins. Furthermore, it can influence metabolic stability by shielding reactive sites from enzymatic degradation. These properties make< strong>N'-cyclohexyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide an attractive candidate for further development into a lead compound for drug discovery.

The< strong>1,3-oxazinan-2-ylmethyl moiety is another key feature that contributes to the unique properties of this compound. Oxazoline derivatives are known for their ability to form stable complexes with biological targets due to their rigid cyclic structure. This rigidity allows for precise positioning of functional groups within the binding site, enhancing interactions with target proteins. The presence of this group in< strong>N'-cyclohexyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide suggests that it may exhibit high selectivity for specific biological pathways.

Ongoing research continues to explore the full potential of< strong>N'-cyclohexyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide in various therapeutic contexts. Novel synthetic strategies are being developed to optimize its structure and enhance its biological activity. Additionally, computational modeling techniques are being employed to predict how different modifications might affect its interactions with biological targets.

The integration of computational methods with experimental approaches has accelerated the discovery process for new drug candidates like< strong>N'-cyclohexyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-y m m ethanediamide. By leveraging these technologies, researchers can rapidly screen large libraries of compounds and identify promising candidates for further development. This interdisciplinary approach has been instrumental in advancing drug discovery efforts across multiple therapeutic areas.

In conclusion,< strong>N'-cyclohexyl-N-{3-(4-methylbenzenesulfonyl)-1 , 3 - ox az i nan - 2 - ylm e th y l } e thaned i am ide (CAS No.< strong >872862 - 62 - 9 ) represents a significant advancement in pharmaceutical chemistry. Its complex structure and multifunctional groups make it a versatile candidate for drug development with potential applications in treating various diseases. Continued research into its pharmacological properties and synthetic modifications will further elucidate its therapeutic potential.